Cas no 2305516-53-2 (N-(6-chloro-2-cyclopropoxypyridin-3-yl)prop-2-enamide)

• Product Name: N-(6-chloro-2-cyclopropoxypyridin-3-yl)prop-2-enamide
• CAS No: 2305516-53-2
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 5411918
• PubChem ID: 137928525
• Update Time: 2025-10-30

N-(6-chloro-2-cyclopropoxypyridin-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2305516-53-2
• N-(6-chloro-2-cyclopropoxypyridin-3-yl)prop-2-enamide
• EN300-26588948
• N-(6-Chloro-2-cyclopropyloxypyridin-3-yl)prop-2-enamide
• N-[6-Chloro-2-(cyclopropyloxy)-3-pyridinyl]-2-propenamide

• Inchi： 1S/C11H11ClN2O2/c1-2-10(15)13-8-5-6-9(12)14-11(8)16-7-3-4-7/h2,5-7H,1,3-4H2,(H,13,15)
• InChI Key： BPCQCVQLILDYEN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC1CC1)NC(C=C)=O

Computed Properties

• Exact Mass: 238.0509053g/mol
• Monoisotopic Mass: 238.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.2Ų

Additional information on N-(6-chloro-2-cyclopropoxypyridin-3-yl)prop-2-enamide

Research Brief on N-(6-chloro-2-cyclopropoxypyridin-3-yl)prop-2-enamide (CAS: 2305516-53-2)

N-(6-chloro-2-cyclopropoxypyridin-3-yl)prop-2-enamide (CAS: 2305516-53-2) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine and cyclopropoxy functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and inflammatory pathways. Recent studies have explored its synthesis, pharmacokinetics, and biological activity, positioning it as a candidate for further drug development.

The synthesis of N-(6-chloro-2-cyclopropoxypyridin-3-yl)prop-2-enamide involves a multi-step process that includes the functionalization of the pyridine ring and the introduction of the cyclopropoxy group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have also developed analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to ensure the compound's structural integrity and stability under various conditions.

In vitro studies have demonstrated that N-(6-chloro-2-cyclopropoxypyridin-3-yl)prop-2-enamide exhibits potent inhibitory effects on specific kinases involved in inflammatory and oncogenic pathways. For instance, it has been shown to selectively inhibit the activity of JAK2 and TYK2 kinases, which play critical roles in cytokine signaling and immune responses. These findings suggest its potential as a therapeutic agent for autoimmune diseases and certain types of cancer. Additionally, the compound's ability to modulate NF-κB signaling further underscores its anti-inflammatory properties.

Pharmacokinetic studies in animal models have revealed favorable absorption and distribution profiles for N-(6-chloro-2-cyclopropoxypyridin-3-yl)prop-2-enamide. The compound demonstrates good oral bioavailability and a half-life that supports once-daily dosing. Metabolite identification studies have indicated that the primary metabolic pathways involve oxidation and conjugation, with no significant accumulation of toxic intermediates. These properties make it a viable candidate for further clinical development.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its binding affinity and reduce potential side effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore its full therapeutic potential and accelerate its transition into clinical trials.

In conclusion, N-(6-chloro-2-cyclopropoxypyridin-3-yl)prop-2-enamide (CAS: 2305516-53-2) represents a promising avenue for drug discovery, with its unique chemical structure and potent biological activity. Continued research and development efforts are expected to elucidate its mechanisms of action further and expand its applications in treating complex diseases. This compound exemplifies the intersection of chemical innovation and therapeutic potential, highlighting the importance of interdisciplinary collaboration in advancing biomedical science.